N-cycloheptyl-1-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxamide

• IUPAC Name: N-cycloheptyl-1-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C16H23N7O/c1-22-14-13(20-21-22)15(18-10-17-14)23-8-11(9-23)16(24)19-12-6-4-2-3-5-7-12/h10-12H,2-9H2,1H3,(H,19,24)
• InChI Key: FLEQIWCNELVNFW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)N3CC(C3)C(=O)NC4CCCCCC4)N=N1
• Molecular Formula: C16H23N7O
• Molecular Weight: 329.40 g/mol

Description

“N-cycloheptyl-1-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxamide” is a complex organic compound. It contains a triazolopyrimidine core, which is a type of heterocyclic compound. Heterocyclic compounds are cyclic compounds that have atoms of at least two different elements as members of its rings.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The triazolopyrimidine core would consist of a pyrimidine ring fused with a 1,2,3-triazole ring.

Chemical Reactions Analysis

Triazolopyrimidines can undergo a variety of chemical reactions, but the specific reactions would depend on the other functional groups present in the molecule.

Future Directions

The future research directions would likely involve further exploration of the biological activity of this compound, as well as potential modifications to its structure to enhance its activity or alter its properties.

Mechanism of Action

Target of Action

It is known that triazole compounds, which are part of the compound’s structure, are capable of binding in the biological system with a variety of enzymes and receptors . This suggests that the compound could potentially interact with multiple targets.

Mode of Action

Triazole compounds are known for their versatile biological activities . They can interact with their targets in various ways, leading to different biochemical changes. The specific interactions would depend on the nature of the target and the specific structural features of the compound.

Biochemical Pathways

Given the broad range of biological activities associated with triazole compounds , it is likely that multiple pathways could be affected. These could potentially include pathways related to the function of the enzymes or receptors that the compound interacts with.

Pharmacokinetics

Triazole compounds are generally known for their high chemical stability This suggests that the compound could potentially have good bioavailability

Result of Action

Given the broad range of biological activities associated with triazole compounds , the effects could potentially be diverse, depending on the specific targets and pathways affected.